3-chloro-N-(4-fluorobenzyl)-2-methylbenzenesulfonamide

• Molecular Formula: C14H13ClFNO2S
• Molecular Weight: 313.8 g/mol
• IUPAC Name: 3-chloro-N-[(4-fluorophenyl)methyl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C14H13ClFNO2S/c1-10-13(15)3-2-4-14(10)20(18,19)17-9-11-5-7-12(16)8-6-11/h2-8,17H,9H2,1H3
• InChI Key: PQKASIDCLUZWDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)NCC2=CC=C(C=C2)F

Description

3-Chloro-N-[(4-fluorophenyl)methyl]-2-methylbenzene-1-sulfonamide is an organic compound that belongs to the class of sulfonamides Sulfonamides are known for their wide range of biological activities, including antibacterial, antifungal, and anti-inflammatory properties

Preparation Methods

The synthesis of 3-chloro-N-[(4-fluorophenyl)methyl]-2-methylbenzene-1-sulfonamide typically involves the reaction of 3-chloro-2-methylbenzenesulfonyl chloride with 4-fluorobenzylamine. The reaction is carried out in the presence of a base such as triethylamine, which facilitates the formation of the sulfonamide bond. The reaction is usually conducted in an organic solvent like dichloromethane at room temperature. The product is then purified by recrystallization or column chromatography to obtain the desired compound in high purity .

Chemical Reactions Analysis

3-Chloro-N-[(4-fluorophenyl)methyl]-2-methylbenzene-1-sulfonamide can undergo various chemical reactions, including:

Nucleophilic substitution: The chlorine atom in the compound can be replaced by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation: The compound can be oxidized to form sulfonic acids or sulfonyl chlorides using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: The sulfonamide group can be reduced to the corresponding amine using reducing agents like lithium aluminum hydride.

Common reagents and conditions used in these reactions include organic solvents, bases, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

3-Chloro-N-[(4-fluorophenyl)methyl]-2-methylbenzene-1-sulfonamide has several scientific research applications, including:

Medicinal chemistry: The compound is studied for its potential as an antibacterial and antifungal agent. It has shown activity against various bacterial and fungal strains in vitro.

Pharmaceutical research: The compound is investigated for its potential use in the development of new drugs for the treatment of infections and inflammatory diseases.

Biological studies: The compound is used as a tool to study the mechanisms of action of sulfonamides and their interactions with biological targets.

Mechanism of Action

The mechanism of action of 3-chloro-N-[(4-fluorophenyl)methyl]-2-methylbenzene-1-sulfonamide involves the inhibition of bacterial enzymes that are essential for the synthesis of folic acid. Folic acid is crucial for the synthesis of nucleic acids and proteins, and its inhibition leads to the disruption of bacterial growth and replication. The compound binds to the active site of the enzyme, preventing the binding of the natural substrate and thereby inhibiting the enzyme’s activity .

Comparison with Similar Compounds

3-Chloro-N-[(4-fluorophenyl)methyl]-2-methylbenzene-1-sulfonamide can be compared with other sulfonamide compounds, such as:

Sulfamethoxazole: A widely used antibacterial agent that inhibits the synthesis of folic acid in bacteria.

Sulfadiazine: Another antibacterial agent used in the treatment of bacterial infections.

Sulfathiazole: An antibacterial agent with a similar mechanism of action.

The uniqueness of 3-chloro-N-[(4-fluorophenyl)methyl]-2-methylbenzene-1-sulfonamide lies in its specific substitution pattern, which may confer different biological activities and pharmacokinetic properties compared to other sulfonamides .